Cas no 873189-09-4 (6,6-Dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylic acid)

• Product Name: 6,6-Dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylic acid
• CAS No: 873189-09-4
• MF: C₁₂H₁₄O₅S₂
• MW: 302.366561412811
• CID: 1089687
• PubChem ID: 46942139
• Update Time: 2025-08-03

6,6-Dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,6-Dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylic acid
• 6,6-dimethyl-3-methylsulfonyl-4-oxo-5,7-dihydro-2-benzothiophene-1-carboxylic acid
• Benzo[c]thiophene-1-carboxylic acid, 4,5,6,7-tetrahydro-6,6-dimethyl-3-(methylsulfonyl)-4-oxo-
• 4,5,6,7-Tetrahydro-6,6-dimethyl-3-(methylsulfonyl)-4-oxobenzo[c]thiophene-1-carboxylic acid (ACI)
• 3-Methylsulfonyl-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylic acid
• 3-methanesulfonyl-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid
• 3-methanesulfonyl-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylic acid
• ALBB-033983
• RTAGPTZBWFAJMW-UHFFFAOYSA-N
• F51254
• SCHEMBL4923028
• AKOS015902019
• 3-(Methanesulfonyl)-6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-2-benzothiophene-1-carboxylic acid
• DTXSID90677523
• 6,6-dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylicacid
• 873189-09-4

• Inchi： 1S/C12H14O5S2/c1-12(2)4-6-8(7(13)5-12)11(19(3,16)17)18-9(6)10(14)15/h4-5H2,1-3H3,(H,14,15)
• InChI Key： RTAGPTZBWFAJMW-UHFFFAOYSA-N
• SMILES： O=C(C1=C2C(C(CC(C2)(C)C)=O)=C(S(C)(=O)=O)S1)O

Computed Properties

• Exact Mass: 302.02826589g/mol
• Monoisotopic Mass: 302.02826589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 125Ų

Additional information on 6,6-Dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylic acid

6,6-Dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 873189-09-4, known as 6,6-Dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzo[c]thiophenes, which are heterocyclic aromatic compounds with a sulfur atom in the ring. The presence of multiple functional groups such as methylsulfonyl and carboxylic acid groups imparts unique chemical properties to this molecule.

Benzo[c]thiophenes are known for their versatility in organic synthesis and their potential applications in drug design. The methylsulfonyl group (SO₂Me) attached at the 3-position of the thiophene ring is a strong electron-withdrawing group that can influence the electronic properties of the molecule. This group is often utilized in medicinal chemistry to enhance bioavailability and stability. The carboxylic acid group at position 1 further adds to the molecule's functionality, potentially allowing for the formation of esters or amides, which are common motifs in pharmaceutical agents.

Recent studies have highlighted the potential of 6,6-Dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylic acid as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets such as kinases and proteases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzo[c]thiophene core through sulfur-based cyclization reactions and subsequent functionalization to introduce the methylsulfonyl and carboxylic acid groups. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structure and purity of the final product.

In terms of applications, 6,6-Dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylic acid has shown promise in several therapeutic areas. Its ability to act as a selective inhibitor of certain enzymes makes it a valuable tool in drug discovery programs targeting diseases such as cancer and inflammatory disorders. Additionally, its structural features make it an ideal candidate for further chemical modifications to enhance its pharmacokinetic properties.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have revealed that its unique structure allows for favorable binding interactions with target proteins. These insights are crucial for guiding further optimization efforts aimed at improving its efficacy and reducing potential side effects.

In conclusion, 6,6-Dimethyl-3-(methylsulfonyl)-4-oxo-4,5,6,7-tetrahydrobenzo[c]thiophene-1-carboxylic acid represents a significant advancement in organic synthesis and drug discovery. Its combination of functional groups and structural features positions it as a promising candidate for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is expected to contribute significantly to the field of medicinal chemistry.